Cas no 33784-54-2 (L-Alanine,3-(methyldithio)-)

• Product Name: L-Alanine,3-(methyldithio)-
• CAS No: 33784-54-2
• MF: C₄H₉NO₂S₂
• MW: 167.249758481979
• CID: 312089
• PubChem ID: 3080775
• Update Time: 2025-10-23

L-Alanine,3-(methyldithio)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,3-(methyldithio)-
• (2R)-2-amino-3-(methyldisulfanyl)propanoic acid
• S-Methylthio-L-cysteine
• s-methylmercapto-l-cysteine
• S-METHYL-THIO-CYSTEINE
• 3-(methyldisulfanyl)-L-alanine
• L-Alanine, 3-(methyldithio)-
• EN300-7440084
• SCHEMBL6575667
• S-Methylthiocysteine
• DTXSID20187448
• Q27465304
• 33784-54-2
• S-Methyl Thiocysteine Group
• NS00070378
• DB02361

• Inchi： 1S/C4H9NO2S2/c1-8-9-2-3(5)4(6)7/h3H,2,5H2,1H3,(H,6,7)/t3-/m0/s1
• InChI Key： PYFNLWPQPNXHCS-VKHMYHEASA-N
• SMILES： S(C[C@@H](C(=O)O)N)SC

Computed Properties

• Exact Mass: 167.00757
• Monoisotopic Mass: 167.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Alanine,3-(methyldithio)-

L-Alanine, 3-(Methyldithio)-: A Comprehensive Overview

L-Alanine, 3-(Methyldithio)- (CAS No. 33784-54-2) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its distinctive methyldithio functional group, exhibits a range of properties that make it valuable for various applications, from synthetic intermediates to potential therapeutic agents.

The chemical structure of L-Alanine, 3-(Methyldithio)- is composed of an L-alanine backbone with a methyldithio group attached to the β-carbon. This structural feature imparts unique reactivity and biological properties to the molecule. The presence of the methyldithio group can influence the compound's solubility, stability, and reactivity in different chemical environments.

In recent years, significant advancements in synthetic methodologies have enabled the efficient production of L-Alanine, 3-(Methyldithio)-. Researchers have developed novel catalytic systems and reaction conditions that enhance the yield and purity of this compound. These advancements have not only made it more accessible for academic and industrial applications but have also opened new avenues for its use in drug discovery and development.

The biological activity of L-Alanine, 3-(Methyldithio)- has been a focal point of numerous studies. Its potential as a therapeutic agent is attributed to its ability to modulate various biological pathways. For instance, it has been shown to exhibit antioxidant properties, which can help protect cells from oxidative stress and damage. Additionally, preliminary studies suggest that it may have anti-inflammatory effects, making it a promising candidate for treating inflammatory diseases.

In the context of drug development, L-Alanine, 3-(Methyldithio)- has been explored as a prodrug or drug delivery system. The methyldithio group can be designed to release active molecules under specific physiological conditions, enhancing the efficacy and selectivity of drug delivery. This approach has shown promise in improving the therapeutic index of existing drugs and reducing side effects.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the biodegradability and environmental fate of L-Alanine, 3-(Methyldithio)- have indicated that it is relatively stable under normal environmental conditions but can be degraded by microbial processes under certain conditions. This information is crucial for ensuring its safe use in various applications.

In conclusion, L-Alanine, 3-(Methyldithio)- (CAS No. 33784-54-2) is a multifaceted compound with a wide range of potential applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable tool for advancing scientific knowledge and developing innovative solutions in these fields. As research continues to uncover new insights into its behavior and applications, the future prospects for this compound appear promising.